Cas no 88901-37-5 (Mogroside III-E)

• Product Name: Mogroside III-E
• CAS No: 88901-37-5
• MF: C₄₈H₈₂O₁₉
• MW: 963.153297901154
• CID: 839605
• Update Time: 2024-10-26

Mogroside III-E Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside,(3a,9a,10R,11R,24R)-3- (a-D-glucopyranosyloxy)-11,25-dihydroxy-9- methyl-19-norlanost-5-en-24-yl 2-O-a-D-glucopyranosyl-
• Mogroside IIIe
• (1S,4R,8β,9β,11α,24R)-1-(β-D-Glucopyranosyloxy)-11,25-dihydroxy-9 ,10,14-trimethyl-4,9-cyclo-9,10-secocholest-5-en-24-yl 2-O-β-D-gl ucopyranosyl-β-D-glucopyranoside
• MOGROSIDE IIE
• MOGROSIDE IIIE(P) PrintBack
• â-D-Glucopyranoside,(3â,9â,10R,11R,24R)-3- (â-D-glucopyranosyloxy)-11,25-dihydroxy-9- methyl-19-norlanost-5-en-24-yl 2-O-â-D-glucopyranosyl-
• mogroside Ⅲe
• Mogroside III E
• 8173AH
• Mogroside III-E
• (3β,9β,10α,11α,24R)-3-(β-D-Glucopyranosyloxy)-11,25-dihydroxy-9-methyl-19-norlanost-5-en-24-yl 2-O-β-D-glucopyranosyl-β-D-glucopyranoside (ACI)

• Inchi： 1S/C48H82O19/c1-21(9-13-31(45(4,5)61)66-43-40(37(58)34(55)27(20-51)64-43)67-42-39(60)36(57)33(54)26(19-50)63-42)22-15-16-46(6)28-12-10-23-24(48(28,8)29(52)17-47(22,46)7)11-14-30(44(23,2)3)65-41-38(59)35(56)32(53)25(18-49)62-41/h10,21-22,24-43,49-61H,9,11-20H2,1-8H3/t21-,22-,24-,25-,26-,27-,28+,29-,30+,31-,32-,33-,34-,35+,36+,37+,38-,39-,40-,41+,42+,43+,46+,47-,48+/m1/s1
• InChI Key： QATISCJMIITVAB-CNEPTXDISA-N
• SMILES： C[C@]12[C@@H]3CC[C@@H](C(C3=CC[C@H]1[C@@]1(CC[C@H]([C@H](C)CC[C@H](C(O)(C)C)O[C@@H]3O[C@H](CO)[C@@H](O)[C@H](O)[C@H]3O[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O3)[C@]1(C[C@H]2O)C)C)(C)C)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 962.54500
• Monoisotopic Mass: 962.54503038 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 67
• Rotatable Bond Count: 14
• Complexity: 1720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 25
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 318
• Molecular Weight: 963.2
• XLogP3: 0.6

Experimental Properties

• Color/Form: Powder
• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.6E-4 g/L) (25 ºC),
• PSA: 318.37000
• LogP: -1.05600

Mogroside III-E Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides
• Triterpenoids